Cas no 562080-96-0 (Phenol, 2-(aminomethyl)-5-(trifluoromethoxy)-)
562080-96-0 structure
Product Name:Phenol, 2-(aminomethyl)-5-(trifluoromethoxy)-
CAS No:562080-96-0
MF:C8H8F3NO2
MW:207.149832725525
CID:1597634
PubChem ID:21930292
Update Time:2025-04-21
Phenol, 2-(aminomethyl)-5-(trifluoromethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-(aminomethyl)-5-(trifluoromethoxy)-
- 2-Hydroxy-4-(trifluoromethoxy)benzylamine
- 2-Aminomethyl-5-trifluoromethoxy-phenol
- 562080-96-0
- SCHEMBL5597886
-
- Inchi： 1S/C8H8F3NO2/c9-8(10,11)14-6-2-1-5(4-12)7(13)3-6/h1-3,13H,4,12H2
- InChI Key： RREGSBDURYNDCT-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(CN)=C(C=1)O)(F)F
Computed Properties
- Exact Mass: 207.05074
- Monoisotopic Mass: 207.05071298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 55.5Ų
Experimental Properties
- PSA: 55.48
Phenol, 2-(aminomethyl)-5-(trifluoromethoxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014003361-250mg |
2-Hydroxy-4-(trifluoromethoxy)benzylamine |
562080-96-0 | 97% | 250mg |
$499.20 | 2023-09-01 | |
| Alichem | A014003361-500mg |
2-Hydroxy-4-(trifluoromethoxy)benzylamine |
562080-96-0 | 97% | 500mg |
$790.55 | 2023-09-01 | |
| Alichem | A014003361-1g |
2-Hydroxy-4-(trifluoromethoxy)benzylamine |
562080-96-0 | 97% | 1g |
$1490.00 | 2023-09-01 |
Phenol, 2-(aminomethyl)-5-(trifluoromethoxy)- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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